1. Home
  2. Product
  3. Main Products
  4. 1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone
1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone 1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone
Brand Name: Vulcanchem
CAS No.: 315697-02-0
VCID: VC0382590
InChI: InChI=1S/C27H29N3OS2/c1-15-10-11-20(12-16(15)2)30-17(3)13-22(18(30)4)23(31)14-32-26-25-21-8-6-7-9-24(21)33-27(25)29-19(5)28-26/h10-13H,6-9,14H2,1-5H3
SMILES: CC1=C(C=C(C=C1)N2C(=CC(=C2C)C(=O)CSC3=NC(=NC4=C3C5=C(S4)CCCC5)C)C)C
Molecular Formula: C27H29N3OS2
Molecular Weight: 475.7g/mol

1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone

CAS No.: 315697-02-0

Main Products

VCID: VC0382590

Molecular Formula: C27H29N3OS2

Molecular Weight: 475.7g/mol

1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone - 315697-02-0

CAS No. 315697-02-0
Product Name 1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone
Molecular Formula C27H29N3OS2
Molecular Weight 475.7g/mol
IUPAC Name 1-[1-(3,4-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone
Standard InChI InChI=1S/C27H29N3OS2/c1-15-10-11-20(12-16(15)2)30-17(3)13-22(18(30)4)23(31)14-32-26-25-21-8-6-7-9-24(21)33-27(25)29-19(5)28-26/h10-13H,6-9,14H2,1-5H3
Standard InChIKey HPYBDWBPKLTLJA-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)N2C(=CC(=C2C)C(=O)CSC3=NC(=NC4=C3C5=C(S4)CCCC5)C)C)C
Canonical SMILES CC1=C(C=C(C=C1)N2C(=CC(=C2C)C(=O)CSC3=NC(=NC4=C3C5=C(S4)CCCC5)C)C)C
PubChem Compound 1633203
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19